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Compound of Interest

Compound Name: GRP-60367 hydrochloride

Cat. No.: B8134323 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the preparation and storage of GRP-60367
hydrochloride solutions, a potent, first-in-class small-molecule inhibitor of the rabies virus

(RABV) entry.[1][2][3] GRP-60367 hydrochloride specifically targets the RABV G protein,

thereby blocking its entry into host cells.[1][2][3] Adherence to proper preparation and storage

procedures is critical for ensuring the compound's stability, solubility, and optimal performance

in research applications.

Physicochemical Properties and Solubility
GRP-60367 hydrochloride is an off-white to light yellow solid.[1] While the hydrochloride salt

form generally offers enhanced water solubility and stability compared to its free base

counterpart, the compound exhibits high solubility in dimethyl sulfoxide (DMSO).[4][5]

Table 1: Solubility and Physicochemical Properties of GRP-60367 Hydrochloride
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Property Value Source

Molecular Weight 389.92 g/mol [1]

Formula C₂₁H₂₈ClN₃O₂ [1]

Appearance Off-white to light yellow solid [1]

Solubility in DMSO 250 mg/mL (641.16 mM) [1][2]

Note: Ultrasonic treatment may be required to achieve maximum solubility in DMSO. It is also

crucial to use newly opened, anhydrous DMSO as the compound is hygroscopic, and the

presence of water can significantly impact solubility.[1]

Solution Preparation Protocols
The following protocols outline the steps for preparing both high-concentration stock solutions

and working solutions for various experimental needs.

Protocol 1: High-Concentration Stock Solution in DMSO
This protocol is suitable for preparing a concentrated stock solution that can be diluted for

various in vitro and in vivo studies.

Materials:

GRP-60367 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Ultrasonic bath

Procedure:

Aseptically weigh the desired amount of GRP-60367 hydrochloride powder.
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Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

for a 10 mM stock solution, add 0.2565 mL of DMSO to 1 mg of powder).

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If necessary, sonicate the solution in an ultrasonic bath for 5-10 minutes to ensure complete

dissolution.

Once the powder is fully dissolved, aliquot the stock solution into smaller, single-use volumes

in sterile polypropylene tubes to minimize freeze-thaw cycles.

Table 2: Preparation of GRP-60367 Hydrochloride Stock Solutions in DMSO

Desired Concentration Mass of GRP-60367 HCl Volume of DMSO

1 mM 1 mg 2.5646 mL

5 mM 1 mg 0.5129 mL

10 mM 1 mg 0.2565 mL

1 mM 5 mg 12.8231 mL

5 mM 5 mg 2.5646 mL

10 mM 5 mg 1.2823 mL

1 mM 10 mg 25.6463 mL

5 mM 10 mg 5.1293 mL

10 mM 10 mg 2.5646 mL

Source:[1][2]

Protocol 2: Preparation of Aqueous Working Solutions
for In Vivo Studies
For in vivo applications, it is often necessary to prepare the compound in a vehicle that is well-

tolerated by the animal model. Below are examples of such preparations.
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Example 1: Formulation with PEG300, Tween-80, and Saline

Start with a 20.8 mg/mL stock solution of GRP-60367 hydrochloride in DMSO.

To prepare 1 mL of working solution, add 100 µL of the DMSO stock solution to 400 µL of

PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL. This results in a clear solution with a

concentration of ≥ 2.08 mg/mL.[1]

Example 2: Formulation with SBE-β-CD in Saline

Prepare a 20.8 mg/mL stock solution of GRP-60367 hydrochloride in DMSO.

To prepare 1 mL of working solution, add 100 µL of the DMSO stock solution to 900 µL of a

20% SBE-β-CD solution in saline.

Mix thoroughly until a clear solution is obtained. The final concentration will be ≥ 2.08 mg/mL.

[1]

Example 3: Formulation in Corn Oil

Prepare a 20.8 mg/mL stock solution of GRP-60367 hydrochloride in DMSO.

To prepare 1 mL of working solution, add 100 µL of the DMSO stock solution to 900 µL of

corn oil.

Mix thoroughly. This method yields a solution of ≥ 2.08 mg/mL.[1] Note: This formulation

should be used with caution for dosing periods exceeding half a month.[1]

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of GRP-60367 hydrochloride.

Table 3: Storage Conditions and Stability
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Form
Storage
Temperature

Duration
Special
Conditions

Source

Solid Powder 4°C -
Sealed, away

from moisture
[1]

In Solvent

(DMSO)
-20°C 1 month

Sealed, away

from moisture,

aliquot to avoid

freeze-thaw

cycles

[1]

In Solvent

(DMSO)
-80°C 6 months

Sealed, away

from moisture,

aliquot to avoid

freeze-thaw

cycles

[1]

It is strongly recommended to aliquot stock solutions into single-use volumes to prevent

degradation from repeated freeze-thaw cycles.[1]

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the general workflow for preparing and using GRP-60367
hydrochloride and its mechanism of action.
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Caption: Workflow for GRP-60367 hydrochloride preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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